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Introduction

Dicyclohexyl sulphide, with the chemical formula (CeH11)2S, is an organic thioether
characterized by the presence of two cyclohexyl rings attached to a central sulfur atom.[1] This
compound serves as a valuable intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1] Its utility also extends to applications as a solvent in organic reactions and as
a stabilizer in the production of polyvinyl chloride (PVC).[1] Understanding the physicochemical
properties of dicyclohexyl sulphide is paramount for its effective application in research and
industrial settings, ensuring process optimization, safety, and desired product outcomes. This
technical guide provides a detailed overview of the core physicochemical properties of
dicyclohexyl sulphide, complete with experimental protocols and visual representations of
key processes.

Physicochemical Properties

The key physicochemical properties of dicyclohexyl sulphide are summarized in the tables
below, providing a comprehensive overview of its physical and chemical characteristics.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula C12H22S [1]
Molecular Weight 198.37 g/mol [2]
Appearance Colorless, oily liquid [1]
Melting Point 9.9°C [1]
Boiling Point 295.71 °C (rough estimate) [1]
Density 0.9766 g/cm? (rough estimate) [1]
Flash Point 123.1°C [1]
Vapor Pressure 0.00297 mmHg at 25 °C [1]
Refractive Index 1.5142 (estimate) [1]
Solubility Insoluble in water. [1]

Table 2: Spectral Data

Spectroscopy Type

Data Reference

13C NMR Spectra Available through John Wiley & Sons, Inc.

GC-MS NIST Mass Spectrometry Data Center

Experimental Protocols

This section outlines the detailed methodologies for the synthesis of dicyclohexyl sulphide
and the determination of its key physicochemical properties.

Synthesis of Dicyclohexyl Sulphide

A plausible method for the synthesis of dicyclohexyl sulphide involves the reaction of
cyclohexanethiol with a cyclohexyl halide, such as chlorocyclohexane, in the presence of a
base.

Materials:
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Cyclohexanethiol
Chlorocyclohexane

Sodium hydroxide (NaOH)
Ethanol (solvent)

Distilled water

Anhydrous magnesium sulfate (drying agent)
Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and graduated cylinders
Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve sodium hydroxide in ethanol to create a solution of sodium

ethoxide.

To this solution, add cyclohexanethiol dropwise with stirring. This reaction forms the sodium

salt of cyclohexanethiol.

Attach a reflux condenser to the flask and heat the mixture to reflux.

Slowly add chlorocyclohexane to the refluxing mixture.

Continue to reflux the reaction mixture for several hours to ensure the completion of the

reaction.
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 After the reflux period, allow the mixture to cool to room temperature.
e Pour the reaction mixture into a separatory funnel containing distilled water.
o Extract the aqueous layer with a suitable organic solvent, such as diethyl ether.

o Combine the organic extracts and wash them with distilled water, followed by a brine
solution.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the organic solvent using a rotary evaporator to yield
crude dicyclohexyl sulphide.

e The crude product can be further purified by vacuum distillation.

Determination of Physicochemical Properties

The following protocols describe the experimental procedures for determining the key
physicochemical properties of dicyclohexyl sulphide.

1. Melting Point Determination: The melting point of dicyclohexyl sulphide can be determined
using a capillary melting point apparatus.

e Procedure: A small amount of the solidified sample is introduced into a capillary tube, which
is then placed in the melting point apparatus. The temperature is gradually increased, and
the range from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample is liquid is recorded as the melting point range.

2. Boiling Point Determination: The boiling point can be determined by simple distillation.

o Procedure: A sample of dicyclohexyl sulphide is placed in a distillation flask with a few
boiling chips. The flask is heated, and the temperature of the vapor is monitored with a
thermometer. The temperature at which the vapor and liquid are in equilibrium, indicated by a
stable temperature reading during distillation, is recorded as the boiling point.

3. Density Determination: The density of liquid dicyclohexyl sulphide can be determined
using a pycnometer.
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e Procedure: The mass of a clean, dry pycnometer is determined. It is then filled with distilled
water, and its mass is measured again to determine the volume of the pycnometer. The
pycnometer is then emptied, dried, and filled with dicyclohexyl sulphide. The mass is
measured once more, and the density is calculated by dividing the mass of the dicyclohexyl
sulphide by its volume.

4. Solubility Determination: A qualitative assessment of solubility can be performed in various
solvents.

e Procedure: A small, measured amount of dicyclohexyl sulphide is added to a test tube
containing a specific volume of a solvent (e.g., water, ethanol, acetone, hexane). The mixture
is agitated, and the solubility is observed. The compound is classified as soluble, partially
soluble, or insoluble based on the visual presence of a single phase or multiple phases.

Visualizations

The following diagrams, created using the DOT language, illustrate a logical workflow for the
physicochemical characterization of an organic sulphide and the synthesis of dicyclohexyl
sulphide.
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Caption: Experimental Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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